Cas no 1999296-86-4 (3-(5-nitropyridin-2-yl)propanenitrile)

• Product Name: 3-(5-nitropyridin-2-yl)propanenitrile
• CAS No: 1999296-86-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 6431167
• PubChem ID: 165858909
• Update Time: 2025-08-05

3-(5-nitropyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitropyridin-2-yl)propanenitrile
• EN300-1734454
• 1999296-86-4

• Inchi： 1S/C8H7N3O2/c9-5-1-2-7-3-4-8(6-10-7)11(12)13/h3-4,6H,1-2H2
• InChI Key： YQKMIWQVIINENE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)CCC#N)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.5Ų

Additional information on 3-(5-nitropyridin-2-yl)propanenitrile

3-(5-Nitropyridin-2-yl)Propanenitrile: A Comprehensive Overview

3-(5-Nitropyridin-2-yl)propanenitrile, also known by its CAS number 1999296-86-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with the molecular formula C₈H₇N₃O₂, has a molecular weight of 187.17 g/mol. Its structure consists of a pyridine ring substituted with a nitro group at the 5-position and a propanenitrile group at the 2-position, making it a versatile molecule for various applications.

The synthesis of 3-(5-nitropyridin-2-yl)propanenitrile involves several steps, including nitration and alkylation reactions. Recent studies have focused on optimizing these reactions to improve yield and purity. For instance, researchers have explored the use of different catalysts and reaction conditions to enhance the efficiency of the nitration step, which is critical for obtaining the desired substitution pattern on the pyridine ring.

In terms of applications, 3-(5-nitropyridin-2-yl)propanenitrile has shown potential in medicinal chemistry as a building block for drug development. Its structure allows for easy functionalization, enabling the creation of diverse bioactive molecules. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. Recent findings suggest that certain analogs may inhibit key enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention.

The pharmacokinetic properties of 3-(5-nitropyridin-2-yl)propanenitrile have also been studied extensively. Research indicates that the compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes, which are essential traits for drug candidates. However, further studies are required to fully understand its bioavailability and metabolic pathways in vivo.

In addition to its medicinal applications, 3-(5-nitropyridin-2-yl)propanenitrile has found use in materials science as a precursor for advanced materials such as polymers and coordination compounds. Its ability to form stable complexes with metal ions has led to its exploration in catalysis and sensor technologies.

The environmental impact of 3-(5-nitropyridin-2-yl)propanenitrile is another area of active research. Studies have shown that the compound undergoes biodegradation under specific environmental conditions, though its persistence in certain ecosystems remains a concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with this compound to ensure its safe use and disposal.

In conclusion, 3-(5-nitropyridin-2-yl)propanenitrile, with its unique structure and diverse applications, continues to be a focal point in chemical research. As new insights into its synthesis, properties, and applications emerge, this compound is poised to play an even greater role in advancing both medicinal and materials science.